Cas no 1261931-14-9 (2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid)
1261931-14-9 structure
Product Name:2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid
CAS No:1261931-14-9
MF:C14H7F2NO2
MW:259.207690477371
MDL:MFCD18320188
CID:2622131
PubChem ID:53226100
Update Time:2025-09-17
2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-CYANO-2-FLUOROPHENYL)-4-FLUOROBENZOIC ACID
- 1261931-14-9
- 2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95%
- 3'-Cyano-2',5-difluoro[1,1'-biphenyl]-2-carboxylic acid
- MFCD18320188
- DTXSID80689832
- 2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid
-
- MDL: MFCD18320188
- Inchi: 1S/C14H7F2NO2/c15-9-4-5-11(14(18)19)12(6-9)10-3-1-2-8(7-17)13(10)16/h1-6H,(H,18,19)
- InChI Key: VDWMAAJYZGJGHB-UHFFFAOYSA-N
- SMILES: FC1C(C#N)=CC=CC=1C1C=C(C=CC=1C(=O)O)F
Computed Properties
- Exact Mass: 259.04448479Da
- Monoisotopic Mass: 259.04448479Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 61.1Ų
2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB327338-5 g |
2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95%; . |
1261931-14-9 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB327338-5g |
2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95%; . |
1261931-14-9 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
1261931-14-9 (2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid) Related Products
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- 1261974-08-6(2-(5-cyano-2-fluorophenyl)-5-fluorobenzoic Acid)
- 1261906-48-2(2-(3-cyano-2-fluorophenyl)-6-fluorobenzoic Acid)
- 1261959-98-1(2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid)
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- 1262006-00-7(2-(5-cyano-2-fluorophenyl)-6-methylbenzoic Acid)
- 1261938-42-4(2-(5-cyano-2-fluorophenyl)-4-fluorobenzoic Acid)
- 1261993-48-9(2-(4-cyanophenyl)-6-fluorobenzoic Acid)
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